Cas no 644985-85-3 (Butanoicacid, 2-(3,4-dihydroxyphenyl)ethyl ester)

Butanoicacid, 2-(3,4-dihydroxyphenyl)ethyl ester structure
644985-85-3 structure
Product Name:Butanoicacid, 2-(3,4-dihydroxyphenyl)ethyl ester
CAS No:644985-85-3
MF:C12H16O4
MW:224.253044128418
CID:500287
PubChem ID:12184036
Update Time:2025-04-19

Butanoicacid, 2-(3,4-dihydroxyphenyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoicacid, 2-(3,4-dihydroxyphenyl)ethyl ester
    • Butanoic acid, 2-(3,4-dihydroxyphenyl)ethyl ester (9CI)
    • 2-(3,4-dihydroxyphenyl)ethyl butanoate
    • 644985-85-3
    • CHEMBL1950046
    • Hydroxytyrosol Butanoate
    • SCHEMBL17299395
    • DTXSID90479529
    • 2-(3,4-Dihydroxyphenyl)ethyl butyrate
    • Inchi: 1S/C12H16O4/c1-2-3-12(15)16-7-6-9-4-5-10(13)11(14)8-9/h4-5,8,13-14H,2-3,6-7H2,1H3
    • InChI Key: FWSMIAYDVSAALB-UHFFFAOYSA-N
    • SMILES: O(C(CCC)=O)CCC1C=CC(=C(C=1)O)O

Computed Properties

  • Exact Mass: 224.10485899g/mol
  • Monoisotopic Mass: 224.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 66.8Ų

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